Cas no 1369951-13-2 (2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene)

2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene is a halogenated aromatic compound featuring both bromo and chloro substituents on a benzene ring, along with a cyclopropylmethyl functional group. This structure makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, where its halogenated sites enable selective functionalization. The cyclopropylmethyl moiety adds steric and electronic complexity, enhancing its utility in pharmaceutical and agrochemical research. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for constructing more complex molecular architectures. The compound is typically handled under inert conditions to preserve its integrity.

2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene structure

1369951-13-2 structure

Product Name:2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene

CAS No:1369951-13-2

MF:C₁₀H₁₀BrCl

MW:245.543401241302

CID:5074610

Update Time:2025-08-05

2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene
- Inchi： 1S/C10H10BrCl/c11-9-6-8(3-4-10(9)12)5-7-1-2-7/h3-4,6-7H,1-2,5H2
- InChI Key： MYLSFLXGRIUZOA-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)CC1CC1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 156
XLogP3: 4.6
Topological Polar Surface Area: 0

2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR021Q39-250mg	2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene	1369951-13-2	95%	250mg	$629.00	2025-02-12
Aaron	AR021Q39-500mg	2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene	1369951-13-2	95%	500mg	$715.00	2025-02-12

2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene Related Literature

1. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Related Categories

Additional information on 2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene

2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene: A Comprehensive Overview

2-Bromo-1-chloro-4-(cyclopropylmethyl)benzene is a complex organic compound with the CAS number 1369951-13-2. This compound is notable for its unique structure, which combines a bromine atom, a chlorine atom, and a cyclopropylmethyl group attached to a benzene ring. The presence of these substituents imparts distinct chemical properties, making it a subject of interest in various fields of research and industrial applications.

The synthesis of 2-bromo-1-chloro-4-(cyclopropylmethyl)benzene involves multi-step organic reactions, often utilizing directing groups and electrophilic substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. This compound has been explored as an intermediate in the preparation of advanced materials, including pharmaceuticals and agrochemicals.

One of the most significant areas of research involving 2-bromo-1-chloro-4-(cyclopropylmethyl)benzene is its application in drug discovery. The compound's ability to act as a precursor in the formation of bioactive molecules has been extensively studied. For instance, researchers have utilized this compound to develop novel anti-inflammatory agents with improved potency and reduced side effects. The cyclopropylmethyl group plays a crucial role in modulating the pharmacokinetic properties of the resulting drugs.

In the field of materials science, 2-bromo-1-chloro-4-(cyclopropylmethyl)benzene has been employed as a building block for constructing advanced polymers and nanomaterials. Its bromine and chlorine substituents facilitate cross-coupling reactions, enabling the creation of highly functionalized materials with tailored properties. Recent studies have demonstrated its potential in developing high-performance electronics and energy storage devices.

The chemical stability of 2-bromo-1-chloro-4-(cyclopropylmethyl)benzene under various conditions has also been a focal point of investigation. Researchers have found that the compound exhibits remarkable thermal stability, making it suitable for high-temperature applications. Additionally, its resistance to oxidative degradation has been leveraged in the development of long-lasting coatings and protective films.

From an environmental perspective, understanding the degradation pathways of 2-bromo-1-chloro-4-(cyclopropylmethyl)benzene is crucial for assessing its ecological impact. Recent studies have revealed that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. This finding aligns with growing concerns over environmental sustainability and underscores the importance of eco-friendly chemical design.

In conclusion, 2-bromo-1-chloro-4-(cyclopropylmethyl)benzene is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and material science, positions it as a valuable tool for addressing contemporary challenges in chemistry and beyond.